Cas no 869012-93-1 (3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine)

• Product Name: 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine
• CAS No: 869012-93-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD24564935
• CID: 1119786
• PubChem ID: 12171753
• Update Time: 2025-11-02

3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 3-bromo-2-methyl-
• 869012-93-1
• SY244858
• 3-Bromo-2-methyl-6-azaindole
• SCHEMBL21917178
• AKOS027338340
• P13974
• MFCD24564935
• SB15650
• CS-0051482
• AS-51955
• DB-165430

• MDL： MFCD24564935
• Inchi： 1S/C8H7BrN2/c1-5-8(9)6-2-3-10-4-7(6)11-5/h2-4,11H,1H3
• InChI Key： YWTFPERGTVJYKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC2C=NC=CC=21

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine

Comprehensive Overview of 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine (CAS No. 869012-93-1)

3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine (CAS No. 869012-93-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, which is known for its diverse biological activities. The presence of a bromine atom at the 3-position and a methyl group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine due to its potential as a building block for kinase inhibitors and other therapeutic agents. Its CAS No. 869012-93-1 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The synthesis of 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine involves multi-step organic reactions, including bromination and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly practices.

One of the most discussed topics in the context of pyrrolopyridine derivatives is their role in targeted cancer therapies. The structural motif of 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine is found in several experimental drugs undergoing clinical trials. Its ability to modulate protein-protein interactions makes it a promising candidate for precision medicine, a field that has gained traction due to advancements in genomics and proteomics.

Another area of interest is the compound's potential in agrochemical applications. The bromine substitution in 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine enhances its bioactivity, making it a candidate for developing novel pesticides and herbicides. This aligns with the global push for sustainable agriculture and the need for eco-friendly crop protection solutions.

From a commercial perspective, CAS No. 869012-93-1 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its price and availability are influenced by factors such as raw material costs and regulatory requirements. Companies specializing in custom synthesis frequently handle this compound, catering to the needs of research institutions and pharmaceutical firms.

In summary, 3-bromo-2-methyl-1H-Pyrrolo[2,3-c]pyridine (CAS No. 869012-93-1) is a versatile compound with broad applications in medicinal chemistry and agrochemical research. Its unique structure and reactivity profile make it a subject of ongoing scientific exploration, particularly in the realms of drug development and sustainable chemistry. As research continues, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.